Cas no 850171-39-0 (3-ethenyl-2-methoxyquinoline)

• Product Name: 3-ethenyl-2-methoxyquinoline
• CAS No: 850171-39-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 1836133
• PubChem ID: 11275443
• Update Time: 2025-05-23

3-ethenyl-2-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3-ethenyl-2-methoxy-
• 3-ethenyl-2-methoxyquinoline
• EN300-1730816
• 2-methoxy-3-vinylquinoline
• 850171-39-0
• SCHEMBL895785
• A1-77346

• Inchi： 1S/C12H11NO/c1-3-9-8-10-6-4-5-7-11(10)13-12(9)14-2/h3-8H,1H2,2H3
• InChI Key： MRVHNGUFRJQLDC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on 3-ethenyl-2-methoxyquinoline

3-Ethenyl-2-Methoxyquinoline (CAS 850171-39-0): A Promising Scaffold in Medicinal Chemistry and Materials Science

The compound 3-Ethenyl-2-methoxyquinoline (CAS 850171-39-0) represents a structurally unique derivative of the quinoline core, a heterocyclic system renowned for its versatility in pharmaceutical and materials applications. The integration of an ethenyl (vinyl) group at the C3 position and a methoxy (-OCH₃) substituent at C2 imparts distinct electronic and steric properties, making this molecule a focal point for researchers exploring novel therapeutic agents and functional materials. Recent advancements in synthetic methodologies have enabled efficient access to this scaffold, while its biological profile continues to be unraveled through cutting-edge studies.

The chemical structure of 3-Ethenyl-2-methoxyquinoline is characterized by a planar aromatic quinoline ring system with conjugated double bonds enhancing π-electron delocalization. The vinyl substituent introduces a degree of flexibility, potentially influencing molecular interactions with biological targets or polymer matrices. The methoxy group, positioned ortho to the ethenyl chain, exerts an electron-donating effect via resonance and inductive mechanisms, modulating the compound’s reactivity and solubility. These structural features collectively contribute to its potential as a lead molecule for drug discovery programs targeting G-protein-coupled receptors (GPCRs) or enzyme inhibition pathways.

Recent studies have highlighted the synthetic accessibility of 3-Ethenyl-2-methoxyquinoline through palladium-catalyzed cross-coupling reactions. A 2024 publication in *Organic Letters* described an optimized Sonogashira coupling protocol utilizing CuI as a co-catalyst, achieving high yields (85–92%) under microwave-assisted conditions. This method leverages the reactivity of terminal alkynes with aryl halides, demonstrating the compound’s compatibility with modern green chemistry principles. Such advancements underscore its value as a building block for combinatorial libraries in high-throughput screening campaigns.

From a pharmacological perspective, quinoxaline derivatives like 3-Ethenyl-2-methoxyquinoline have shown promise in modulating key signaling pathways associated with cancer progression. A 2024 study published in *Journal of Medicinal Chemistry* reported that analogs bearing similar methoxy-vinyl substitutions exhibited selective inhibition of CDK4/6 kinases at submicromolar concentrations (IC₅₀ = 45 nM). The vinyl moiety was identified as critical for hydrogen bonding interactions with the kinase ATP-binding pocket, suggesting that structural modifications around this region could enhance potency while minimizing off-target effects.

In materials science applications, the fluorescent properties of 3-Ethenyl-2-methoxyquinoline have garnered attention for organic light-emitting diodes (OLEDs). Research from Tsinghua University (2024) demonstrated that this compound exhibits photoluminescence quantum yields exceeding 75% when incorporated into polymeric matrices. The methoxy group’s electron-donating nature synergizes with the quinoline’s electron-withdrawing characteristics to create an ideal HOMO-LUMO gap (≈2.8 eV), enabling efficient energy transfer processes crucial for optoelectronic devices.

Computational studies further elucidate the molecular dynamics of 3-Ethenyl-2-methoxyquinoline in aqueous environments. A DFT-based analysis published in *Chemical Physics Letters* (Q4 2024) revealed that the vinyl chain adopts a trans-conformation under physiological pH conditions, maximizing conjugation with the quinoline ring. This conformational stability is hypothesized to enhance bioavailability when used as a prodrug scaffold for targeted drug delivery systems.

Environmental sustainability considerations are integral to modern chemical research, and green synthesis protocols for this compound align with these goals. A solvent-free mechanochemical approach developed by ETH Zurich (2024) achieved atom-efficient synthesis using ball-milling technology, reducing reaction times by 67% compared to conventional methods while eliminating solvent waste streams entirely.

The compound’s potential extends into agricultural chemistry through its activity against phytopathogenic fungi. Field trials conducted by Bayer CropScience (data pending publication) indicate that formulations containing 3-Ethenyl-2-methoxyquinoline derivatives exhibit EC₅₀ values below 5 µg/mL against *Fusarium oxysporum*, suggesting utility as eco-friendly fungicides compatible with integrated pest management strategies.

Ongoing research is exploring the use of this scaffold in organocatalysis applications. Preliminary results from Kyoto University (unpublished data) show that chiral derivatives based on this structure demonstrate enantioselectivities exceeding 95% ee in asymmetric Michael additions—a finding that could revolutionize asymmetric synthesis methodologies across pharmaceutical industries.

As synthetic routes become more refined and biological profiles better characterized, 3-Ethenyl-2-Methoxyquinoline (CAS 850171-39-0) emerges as a multifunctional platform bridging medicinal chemistry and advanced materials science. Its modular structure allows for systematic modification through site-specific substitutions while maintaining core functionality—a characteristic essential for both academic research programs and industrial R&D pipelines aiming to develop next-generation therapeutics or smart materials.